Cas no 134163-87-4 (ETHYL(3-PYRIDIN-3-YL-PHENYL)-ACETATE)

• Product Name: ETHYL(3-PYRIDIN-3-YL-PHENYL)-ACETATE
• CAS No: 134163-87-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 900006
• PubChem ID: 14986695
• Update Time: 2024-11-02

ETHYL(3-PYRIDIN-3-YL-PHENYL)-ACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL(3-PYRIDIN-3-YL-PHENYL)-ACETATE
• ethyl 2-(3-pyridin-3-ylphenyl)acetate
• (3-Pyridin-3-yl-phenyl)-acetic acid ethyl ester
• ETHYL (3-(PYRIDIN-3-YL)-PHENYL)ACETATE
• (3-pyridin-3-ylphenyl)acetic acid ethyl ester
• 134163-87-4
• ethyl m-(3-pyridyl)-phenylacetate
• DB-309904
• NGWWADTUHUUBAK-UHFFFAOYSA-N
• SCHEMBL9709514
• Ethyl [3-(pyridin-3-yl)phenyl]acetate
• ethyl m-(3-pyridyl)phenylacetate
• DTXSID50566585

• Inchi： 1S/C15H15NO2/c1-2-18-15(17)10-12-5-3-6-13(9-12)14-7-4-8-16-11-14/h3-9,11H,2,10H2,1H3
• InChI Key： NGWWADTUHUUBAK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(C2C=NC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.85420